Cas no 93578-22-4 (1,3-Benzodioxol-5-amine, 6-(2-propenyl)-)

• Product Name: 1,3-Benzodioxol-5-amine, 6-(2-propenyl)-
• CAS No: 93578-22-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 752645
• PubChem ID: 11446655
• Update Time: 2024-03-01

1,3-Benzodioxol-5-amine, 6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-amine, 6-(2-propenyl)-
• 6-prop-2-enyl-1,3-benzodioxol-5-amine

• Inchi： 1S/C10H11NO2/c1-2-3-7-4-9-10(5-8(7)11)13-6-12-9/h2,4-5H,1,3,6,11H2
• InChI Key： TULQBWADWRIPJE-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(CC=C)=CC1=2)N

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles